![molecular formula C25H29ClN8O2S B3013004 8-[4-(3-Chlorophenyl)piperazin-1-yl]-7-[2-(4,6-dimethylpyrimidin-2-yl)sulfanylethyl]-1,3-dimethylpurine-2,6-dione CAS No. 672344-55-7](/img/structure/B3013004.png)
8-[4-(3-Chlorophenyl)piperazin-1-yl]-7-[2-(4,6-dimethylpyrimidin-2-yl)sulfanylethyl]-1,3-dimethylpurine-2,6-dione
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Description
8-[4-(3-Chlorophenyl)piperazin-1-yl]-7-[2-(4,6-dimethylpyrimidin-2-yl)sulfanylethyl]-1,3-dimethylpurine-2,6-dione is a useful research compound. Its molecular formula is C25H29ClN8O2S and its molecular weight is 541.07. The purity is usually 95%.
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Scientific Research Applications
Vasodilatory and Antiasthmatic Activity
A study by Bhatia, Waghmare, Choudhari, and Kumbhar (2016) focused on developing derivatives of 1,3-dimethyl-7-[2-(piperazin-1-yl)acetyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione for antiasthmatic activity. These xanthene derivatives, including a compound similar to the requested chemical, showed significant vasodilatory activity and were more effective than the standard Cilostazol, indicating potential as anti-asthmatic agents (Bhatia et al., 2016).
Antibacterial, Antifungal, and Anthelmintic Activity
Khan, Sreenivasa, Govindaiah, and Chandramohan (2019) synthesized derivatives of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide (similar to the compound ) and found them to have significant antibacterial, antifungal, and anthelmintic activities. These compounds also showed potential in fingerprint detection on various surfaces, adding to their utility in forensic science (Khan et al., 2019).
Antihistaminic Activity
Pascal, Beranger, Pinhas, Poizot, and Désiles (1985) synthesized derivatives of 3,4-dihydro-1,3-dimethyl-7-[3-(4-substituted-piperazin-1-yl)-substituted-alkyl]-1H-purine-2,6-diones and evaluated them for antihistaminic activity. These compounds showed promising inhibition of histamine-induced bronchospasm and passive cutaneous anaphylaxis, suggesting potential as antihistamines (Pascal et al., 1985).
properties
IUPAC Name |
8-[4-(3-chlorophenyl)piperazin-1-yl]-7-[2-(4,6-dimethylpyrimidin-2-yl)sulfanylethyl]-1,3-dimethylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H29ClN8O2S/c1-16-14-17(2)28-23(27-16)37-13-12-34-20-21(30(3)25(36)31(4)22(20)35)29-24(34)33-10-8-32(9-11-33)19-7-5-6-18(26)15-19/h5-7,14-15H,8-13H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYTZAEGITXRMGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)SCCN2C3=C(N=C2N4CCN(CC4)C5=CC(=CC=C5)Cl)N(C(=O)N(C3=O)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H29ClN8O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
541.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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